Cas no 73768-44-2 (4-methyl-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine)

• Product Name: 4-methyl-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine
• CAS No: 73768-44-2
• MF: C₁₀H₈N₄O₂S
• MW: 248.261119842529
• CID: 1765997
• Update Time: 2025-10-30

4-methyl-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine
• Pyrimidine, 4-methyl-2-((3-nitro-2-pyridinyl)thio)-
• 4-methyl-2-(3-nitropyridin-2-yl)sulfanylpyrimidine

• Inchi： 1S/C10H8N4O2S/c1-7-4-6-12-10(13-7)17-9-8(14(15)16)3-2-5-11-9/h2-6H,1H3
• InChI Key： QNYBFIZQNLPGEE-UHFFFAOYSA-N
• SMILES： S(C1=NC=CC(C)=N1)C1C(=CC=CN=1)[N+](=O)[O-]

Additional information on 4-methyl-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine

Comprehensive Overview of 4-methyl-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine (CAS No. 73768-44-2)

4-methyl-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine (CAS No. 73768-44-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyrimidine core linked to a 3-nitropyridine moiety via a sulfanyl bridge, exhibits potential applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 4-methyl-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine combines aromatic systems with electron-withdrawing (nitro) and electron-donating (methyl) groups, creating a versatile scaffold for structure-activity relationship (SAR) studies. Recent publications highlight its utility in medicinal chemistry, where modifications to the pyridine or pyrimidine rings can fine-tune biological activity. This aligns with current industry trends favoring fragment-based drug design and privileged structures in lead optimization.

From a synthetic chemistry perspective, the C-S bond formation in 73768-44-2 represents an interesting case study for cross-coupling reactions. The compound's stability under various pH conditions makes it suitable for high-throughput screening assays, addressing growing demand for drug-like molecules with improved pharmacokinetic properties. Analytical techniques like HPLC-MS and NMR spectroscopy are typically employed for characterization, as documented in several patent applications involving similar structures.

Environmental and green chemistry considerations have prompted investigations into sustainable synthesis routes for 4-methyl-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine. Recent advances in catalytic methods and solvent-free reactions could potentially reduce the ecological footprint of its production. This responds to the pharmaceutical industry's push toward Process Analytical Technology (PAT) and quality by design (QbD) principles.

In material science applications, the π-conjugated system of 73768-44-2 has shown promise in organic electronics. Its ability to participate in charge-transfer complexes makes it a candidate for optoelectronic materials, particularly in OLED development. Researchers are examining its thermal stability and film-forming properties, which are critical parameters for device performance.

The compound's structure-property relationships continue to be a subject of computational studies, with molecular docking and DFT calculations helping predict its interactions with biological targets. Such in silico approaches align with the growing trend of computer-aided drug design, reducing experimental costs in early-stage research. Database searches reveal increasing scholarly interest, with SciFinder and Reaxys showing a steady rise in publications referencing this chemical entity.

Quality control aspects of 4-methyl-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine production emphasize ICH guidelines compliance, particularly regarding impurity profiling and polymorph screening. The nitro group's potential for photostability issues has prompted development of appropriate formulation strategies, reflecting broader concerns about drug product stability in the pharmaceutical sector.

Emerging applications in bioconjugation chemistry suggest potential uses of 73768-44-2 as a linker molecule for antibody-drug conjugates (ADCs). The sulfanyl group's reactivity toward various biomolecules could enable novel targeted delivery systems, addressing current challenges in cancer therapeutics. This aligns with market demands for more precise medicine approaches.

From a regulatory standpoint, proper handling procedures and storage conditions for 4-methyl-2-[(3-nitropyridin-2-yl)sulfanyl]pyrimidine follow standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment (PPE) is recommended during manipulation, consistent with GLP standards in chemical research facilities.

The commercial availability of CAS 73768-44-2 through specialty chemical suppliers has facilitated broader research access. Current market analysis indicates growing demand from contract research organizations (CROs) engaged in hit-to-lead optimization programs. Pricing trends reflect the compound's status as a research-grade chemical with potential for scale-up synthesis upon demonstration of therapeutic value.